Cas no 1301768-17-1 (7-Fluoro-4-methyl-2,3,4,5-tetrahydrobenzo[f][1,2]thiazepine 1,1-dioxide)

• Product Name: 7-Fluoro-4-methyl-2,3,4,5-tetrahydrobenzo[f][1,2]thiazepine 1,1-dioxide
• CAS No: 1301768-17-1
• MF: C₁₀H₁₂FNO₂S
• MW: 229.271184921265
• CID: 4693246
• PubChem ID: 56595168
• Update Time: 2024-03-01

7-Fluoro-4-methyl-2,3,4,5-tetrahydrobenzo[f][1,2]thiazepine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-4-methyl-2,3,4,5-tetrahydrobenzo[f][1,2]thiazepine 1,1-dioxide
• 7-Fluoro-4-methyl-2,3,4,5-tetrahydrobenzo[f][1,2]thiazepine 1,1-dioxide

• Inchi： 1S/C10H12FNO2S/c1-7-4-8-5-9(11)2-3-10(8)15(13,14)12-6-7/h2-3,5,7,12H,4,6H2,1H3
• InChI Key： XQUBZJWLVQKALZ-UHFFFAOYSA-N
• SMILES： S1(C2C=CC(=CC=2CC(C)CN1)F)(=O)=O

Computed Properties

• Exact Mass: 229.05727796g/mol
• Monoisotopic Mass: 229.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl fluorides